N1-(4-ethylphenyl)-N2-(2-methoxybenzyl)oxalamide

• IUPAC Name: N'-(4-ethylphenyl)-N-[(2-methoxyphenyl)methyl]oxamide
• InChI: InChI=1S/C18H20N2O3/c1-3-13-8-10-15(11-9-13)20-18(22)17(21)19-12-14-6-4-5-7-16(14)23-2/h4-11H,3,12H2,1-2H3,(H,19,21)(H,20,22)
• InChI Key: SBRZGNVHIDOHFC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C(=O)NCC2=CC=CC=C2OC
• Molecular Formula: C18H20N2O3
• Molecular Weight: 312.4 g/mol

Description

N1-(4-ethylphenyl)-N2-(2-methoxybenzyl)oxalamide, commonly known as EMOXI, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. EMOXI belongs to the class of oxalamide derivatives, and its chemical structure is characterized by the presence of an ethylphenyl group and a methoxybenzyl group attached to the oxalamide moiety.

Scientific Research Applications

Polymer and Material Science

A novel cationic polymer showcasing the transformation to a zwitterionic form upon irradiation at 365 nm has been synthesized, utilizing photolabile pendant moieties for DNA condensation and release, as well as switching antibacterial activity. This demonstrates the potential of such compounds in the development of responsive materials with applications in biotechnology and material science (Sobolčiak et al., 2013).

Molecular Structure and Hydrogen Bonding

The synthesis and structural investigation of oxamide derivatives, including N1-(4-ethylphenyl)-N2-(2-methoxybenzyl)oxalamide, have revealed intricate intramolecular three-center hydrogen bonding. This study provides insights into the stabilization mechanisms of such compounds, which could influence their reactivity and interaction with biological targets (Martínez-Martínez et al., 1998).

Chemical Synthesis and Reactivity

A novel synthetic approach to N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides from 3-(2-nitroaryl)oxirane-2-carboxamides has been developed, showcasing a new rearrangement sequence. This method provides a new route for the synthesis of anthranilic acid derivatives and oxalamides, demonstrating the versatility of oxalamide compounds in organic synthesis (Mamedov et al., 2016).

Photodynamic Therapy Applications

The synthesis of zinc phthalocyanine substituted with benzenesulfonamide derivative groups, including a moiety similar to N1-(4-ethylphenyl)-N2-(2-methoxybenzyl)oxalamide, has been reported. This compound exhibits good fluorescence properties and a high singlet oxygen quantum yield, indicating potential applications in photodynamic therapy for cancer treatment (Pişkin et al., 2020).

Organometallic Chemistry and Catalysis

The reactivity of an oxalamide-based carbene has been explored, revealing its application in cyclopropanation reactions, selenide formation, and as a ligand in rhodium complexes. This study underscores the potential of oxalamide-based carbenes in catalysis and organometallic chemistry, providing a foundation for further exploration of their unique properties (Braun et al., 2012).